Cas no 86635-08-7 (Propanediamide, N,N'-bis(3-hydroxyphenyl)-)

• Product Name: Propanediamide, N,N'-bis(3-hydroxyphenyl)-
• CAS No: 86635-08-7
• MF: C₁₅H₁₄N₂O₄
• MW: 286.282663822174
• CID: 661006
• PubChem ID: 44357845
• Update Time: 2025-04-19

Propanediamide, N,N'-bis(3-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Propanediamide, N,N'-bis(3-hydroxyphenyl)-
• N,N'-bis(3-hydroxyphenyl)propanediamide
• SCHEMBL5142374
• CHEMBL137084
• DTXSID80658422
• N~1~,N~3~-Bis(3-hydroxyphenyl)propanediamide
• 86635-08-7

• Inchi： 1S/C15H14N2O4/c18-12-5-1-3-10(7-12)16-14(20)9-15(21)17-11-4-2-6-13(19)8-11/h1-8,18-19H,9H2,(H,16,20)(H,17,21)
• InChI Key： WIHKLTQGNRWEFI-UHFFFAOYSA-N
• SMILES： O=C(CC(NC1C=CC=C(C=1)O)=O)NC1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 286.09535693g/mol
• Monoisotopic Mass: 286.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 98.7Ų